4-Benzyl-6-methylmorpholine-2-carbohydrazide
Description
“4-Benzyl-6-methylmorpholine-2-carbohydrazide” is a chemical compound with the CAS Number: 1936593-40-6 . It has a molecular weight of 249.31 and a molecular formula of C13H19N3O2 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C13H19N3O2/c1-10-7-16(8-11-5-3-2-4-6-11)9-12(18-10)13(17)15-14/h2-6,10,12H,7-9,14H2,1H3,(H,15,17) . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
“this compound” is an oil at room temperature . Other physical and chemical properties such as boiling point and specific gravity are not available in the current literature.Scientific Research Applications
Synthesis and Structural Characterization
Research has delved into the synthesis and structural characterization of compounds structurally related to "4-Benzyl-6-methylmorpholine-2-carbohydrazide." For example, studies have synthesized and characterized compounds like N-Benzylmorpholine-N-oxide and N′-[(E)-4-Bromobenzylidene]pyrazine-2-carbohydrazide, highlighting the importance of the N-oxide group and the axial position preference in N-methylmorpholine-N-oxide, as well as the conformational and intramolecular interactions in related compounds (Rosenau et al., 2003) (Hameed et al., 2013).
Physicochemical Properties
The physicochemical properties of morpholinium salts, including 4-benzyl-4-methylmorpholinium-based ionic liquids, have been investigated for their potential as biomass solvents and their cytotoxicity, oral toxicity, and biodegradability. This research underscores the role of anions in determining aggregation state and cytotoxicity, offering insights into environmentally friendly solvents (Pernak et al., 2011).
Biological Activities
Compounds related to "this compound" have been studied for their in vitro antidiabetic and antioxidant activities, as well as their potential as antimicrobial and analgesic-anti-inflammatory agents. These studies demonstrate the diverse biological activities that can be attributed to structural analogs of "this compound," highlighting their potential therapeutic applications (Karrouchi et al., 2020) (Salgın-Gökşen et al., 2007).
Properties
IUPAC Name |
4-benzyl-6-methylmorpholine-2-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-10-7-16(8-11-5-3-2-4-6-11)9-12(18-10)13(17)15-14/h2-6,10,12H,7-9,14H2,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOGUXPOXPGGVPB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C(=O)NN)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)tetrahydrofuran-2-carboxamide](/img/structure/B2726970.png)
![N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide](/img/structure/B2726978.png)
![(E)-2-amino-N-cyclopentyl-1-((pyridin-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide](/img/structure/B2726979.png)
![N-[(2,5-difluorophenyl)methyl]-N-methyl-1-(pyridin-2-yl)azetidin-3-amine](/img/structure/B2726982.png)
![2-{[4-(Dimethylamino)phenyl]methyl}-3-oxoindoline-4-carboxylic acid](/img/structure/B2726985.png)
![N-(2-[(4-methyl-2-pyrimidinyl)amino]-1-{[2-(phenylmethylene)hydrazino]carbonyl}vinyl)benzenecarboxamide](/img/structure/B2726988.png)
![1-thiophen-2-yl-N-[4-(trifluoromethoxy)phenyl]methanimine](/img/structure/B2726989.png)
